Cas no 1197193-03-5 (4-(Methylsulfonyl)-3-(piperazin-1-yl)benzoic acid)

• Product Name: 4-(Methylsulfonyl)-3-(piperazin-1-yl)benzoic acid
• CAS No: 1197193-03-5
• MF: C₁₂H₁₆N₂O₄S
• MW: 284.331441879272
• MDL: MFCD13191609
• CID: 1056226
• PubChem ID: 56972847
• Update Time: 2025-05-21

4-(Methylsulfonyl)-3-(piperazin-1-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Methylsulfonyl)-3-(piperazin-1-yl)benzoic acid
• 4-(Methylsulfonyl)-3-(1-piperazinyl)benzoic acid
• 4-(Methylsulfonyl)-3-piperazinobenzoic Acid
• SY006914
• MFCD13191609
• 1197193-03-5
• XXB19303
• AC3166
• AKOS022183483
• DB-061608
• CS-0338805
• A892476
• 4-methylsulfonyl-3-piperazin-1-ylbenzoic acid

• MDL： MFCD13191609
• Inchi： 1S/C12H16N2O4S/c1-19(17,18)11-3-2-9(12(15)16)8-10(11)14-6-4-13-5-7-14/h2-3,8,13H,4-7H2,1H3,(H,15,16)
• InChI Key： BHWXOFNMHIDFDN-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC(C(=O)O)=CC=1N1CCNCC1)(=O)=O

Computed Properties

• Exact Mass: 284.08300
• Monoisotopic Mass: 284.08307817g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.1
• Topological Polar Surface Area: 95.1Ų

Experimental Properties

• PSA: 95.09000
• LogP: 1.67250

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 4-(Methylsulfonyl)-3-(piperazin-1-yl)benzoic acid

4-(Methylsulfonyl)-3-(piperazin-1-yl)benzoic Acid: A Comprehensive Overview

The compound with CAS No. 1197193-03-5, commonly referred to as 4-(Methylsulfonyl)-3-(piperazin-1-yl)benzoic Acid, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The methylsulfonyl group and the piperazinyl substituent play pivotal roles in its chemical behavior and biological activity.

Recent studies have highlighted the importance of 4-(Methylsulfonyl)-3-(piperazin-1-yl)benzoic Acid in the design of novel therapeutic agents. Its structure, which includes a benzoic acid core, has been shown to exhibit promising activity in various biological assays. The methylsulfonyl group enhances the compound's solubility and stability, while the piperazinyl moiety contributes to its ability to interact with target proteins.

One of the most notable advancements involving this compound is its application in the development of kinase inhibitors. Kinases are critical enzymes involved in cell signaling pathways, and inhibiting their activity has been a focal point in cancer therapy. Research indicates that 4-(Methylsulfonyl)-3-(piperazin-1-yl)benzoic Acid demonstrates selective inhibition of certain kinases, making it a valuable lead compound for further optimization.

In addition to its pharmacological applications, this compound has also been explored for its potential in materials science. The methylsulfonyl group's electron-withdrawing properties make it an attractive candidate for use in polymer synthesis and electronic materials. Recent experiments have shown that incorporating this group into polymer backbones can significantly improve their electrical conductivity and mechanical strength.

The synthesis of 4-(Methylsulfonyl)-3-(piperazin-1-yl)benzoic Acid involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the benzoic acid core, followed by the introduction of the methylsulfonyl and piperazinyl groups through nucleophilic substitution and coupling reactions. These methods have been optimized to ensure high yields and purity, making the compound accessible for large-scale production.

From an environmental perspective, the ecological impact of 4-(Methylsulfonyl)-3-(piperazin-1-yl)benzoic Acid has been a subject of recent research. Studies have shown that this compound exhibits low toxicity to aquatic organisms, which is a crucial factor for its potential use in agricultural and industrial applications. However, further investigations are required to fully understand its long-term effects on ecosystems.

In conclusion, 4-(Methylsulfonyl)-3-(piperazin-1-yl)benzoic Acid (CAS No. 1197193-03-5) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in future scientific developments. As research continues to uncover new insights into its properties and potential uses, this compound is likely to play an increasingly important role in both academic and industrial settings.